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Compound of Interest

Compound Name: 2-Bromo-6-fluoroaniline

Cat. No.: B133542

A Technical Guide to the Physical Properties of
2-Bromo-6-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-Bromo-
6-fluoroaniline, with a specific focus on its melting and boiling points. This document is
intended to serve as a valuable resource for professionals in research and development who
utilize this compound in their work.

Core Physical Properties

2-Bromo-6-fluoroaniline (CAS No. 65896-11-9) is a halogenated aromatic amine. Under
standard conditions, it presents as a colorless to light yellow liquid, a characteristic that
suggests its melting point is below ambient room temperature.

Data Summary

The following table summarizes the key physical properties of 2-Bromo-6-fluoroaniline. It is
important to note that the boiling point is a predicted value.
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Physical Property Value Source

) ) Not explicitly reported; liquid at
Melting Point [1][2]
room temperature

Boiling Point 211.0 + 20.0 °C (Predicted)
Density 1.674 g/mL at 20 °C
Molecular Formula CeHsBrFN

Molecular Weight 190.01 g/mol

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for determining the melting and boiling points of 2-
Bromo-6-fluoroaniline are not detailed in the literature, standard methodologies can be

applied.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For substances that are liquid at room temperature, a cryostat or a cooled stage
microscope would be necessary to first freeze the sample and then determine its melting point
upon controlled heating. A common technique involves placing a small, solidified sample in a
capillary tube and gradually heating it in a calibrated apparatus, observing the temperature
range from the first appearance of liquid to complete liquefaction.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. Several methods can be employed
to determine the boiling point of a liquid like 2-Bromo-6-fluoroaniline:

« Distillation Method: A simple or fractional distillation apparatus can be used. The temperature
of the vapor that is in equilibrium with the boiling liquid is measured, which corresponds to
the boiling point at the given atmospheric pressure.
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e Thiele Tube Method: This is a convenient method for micro-scale determination. A small
amount of the liquid is heated in a tube along with an inverted capillary tube. The boiling
point is the temperature at which a rapid stream of bubbles emerges from the capillary, and
upon cooling, the liquid is drawn back into the capillary tube.

o Reflux Method: A reflux setup, where the liquid is boiled and the vapor is condensed and
returned to the flask, can also be used. A thermometer placed in the vapor phase will record
the boiling point.

Logical Workflow for Physical Property Analysis

The following diagram illustrates a generalized workflow for the determination and
characterization of the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Physical properties of 2-Bromo-6-fluoroaniline: melting
and boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133542#physical-properties-of-2-bromo-6-
fluoroaniline-melting-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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